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Compound of Interest

Compound Name: Disperse Blue 54

Cat. No.: B1173335

An In-depth Technical Guide to the Physical and Chemical Properties of C.l. Disperse Blue 54
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical and chemical
properties of C.|. Disperse Blue 54 (CAS No. 12217-77-5), an anthraguinone-based dye. It
includes key quantitative data, detailed experimental protocols for property determination, and
logical diagrams to illustrate fundamental processes.

Core Properties and Data

C.l. Disperse Blue 54 is a synthetic colorant valued for its application in dyeing hydrophobic
fibers, particularly polyester. Its chemical structure is based on the anthraquinone framework,
which imparts stability and its characteristic blue hue.

Physical and Chemical Data

The fundamental physicochemical properties of C.I. Disperse Blue 54 are summarized in the
table below. This data is essential for understanding the dye's behavior in various chemical and
physical systems.
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Property Value Source(s)

C.l. Name Disperse Blue 54 [1112]

CAS Number 12217-77-5 [1][21[3]

Chemical Class Anthraquinone [31[4]

Molecular Formula C20H12N206 [11121[3]

Molecular Weight 376.32 g/mol Calculated

Appearance Blue Powder [N/A]
Sparingly soluble in water;

Solubility soluble in select organic [5]

solvents.

Color Fastness Properties

Color fastness is a critical parameter indicating a dye's resistance to fading or running under

various conditions. The performance of C.I. Disperse Blue 54 on polyester is rated on a scale

of 1 to 8 for light fastness (where 8 is the highest) and 1 to 5 for other tests (where 5 is the

highest).
Fastness Test ISO Standard Rating
Light Fastness ISO 105-B02 7-8
Washing Fastness ISO 105-C06 4-5
Sublimation Fastness ISO 105-P0O1 3

Logical and Experimental Workflows

Visual diagrams are provided to clarify complex processes related to the dye's synthesis and

application.
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Generalized Anthraquinone Dye Synthesis

Amine/Aniline Derivative
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(Chromatography)
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(Cu Catalyst, Heat)

Crude Dye Product Pure Disperse Blue 54

Anthraquinone Precursor
(e.g., Bromaminic Acid)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of anthraquinone dyes like Disperse Blue 54.

Mechanism of Disperse Dyeing on Polyester Fiber

1. Aqueous Dispersion
Dye particles suspended in water
with dispersing agent

Migration to fiber

Y

2. Adsorption
Single dye molecules adsorb
onto the fiber surface

eat Application

3. Diffusion
Heat (120-130°C) swells fiber,
creating amorphous regions

Penetration

Dye molecules diffuse from the
surface into the polymer matrix

Physical Bonding

4. Fixation
Dye molecules are trapped inside
the fiber by intermolecular forces
(van der Waals, H-bonds)

Process Completion

5. Cooling & Rinsing
Fiber structure contracts, trapping dye.
Surface dye is washed off.
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Caption: Step-by-step mechanism of polyester fiber coloration with a disperse dye.

Experimental Protocols

The following sections detail the methodologies for determining the key properties of C.I.
Disperse Blue 54.

Determination of UV-Visible Absorption Spectrum

This protocol outlines the procedure for obtaining the absorption spectrum of the dye to
determine its maximum absorption wavelength (Amax).

o Objective: To determine the Amax of C.l. Disperse Blue 54 in a suitable solvent.
e Apparatus: UV-Vis Spectrophotometer, quartz cuvettes, volumetric flasks, analytical balance.
e Procedure:

o Solvent Selection: Choose a suitable organic solvent in which the dye is fully soluble (e.g.,
acetone, dimethylformamide).

o Stock Solution Preparation: Accurately weigh a small amount of the dye powder and
dissolve it in the chosen solvent in a volumetric flask to prepare a concentrated stock
solution.

o Serial Dilutions: Prepare a series of dilutions from the stock solution. The final
concentration should yield an absorbance reading in the optimal range of the
spectrophotometer (typically 0.8-1.1).[6]

o Blanking: Fill a quartz cuvette with the pure solvent and use it to zero the
spectrophotometer across the desired wavelength range (e.g., 300-800 nm).[6]

o Measurement: Rinse and fill a cuvette with the diluted dye solution. Place it in the
spectrophotometer and record the absorption spectrum.
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o

Analysis: Identify the wavelength at which the highest absorbance peak occurs. This value
is the Amax.

Color Fastness to Washing (ISO 105-C06)

This protocol assesses the resistance of the dye on a fabric to repeated laundering.[7][8]

o Objective: To evaluate the change in color of the dyed specimen and the degree of staining

on adjacent fabrics during washing.

o Apparatus: Launder-Ometer or similar apparatus, stainless steel balls, multifibre adjacent

fabric (e.g., TV or DW type), grey scale for color change, grey scale for staining, color

matching cabinet.[8][9]

e Procedure:

[e]

Specimen Preparation: A specimen of the dyed fabric (e.g., 10 cm x 4 cm) is stitched
together with a same-sized piece of multifibre fabric.[7]

Solution Preparation: Prepare a wash solution containing a standard reference detergent
(e.g., 4 g/L ECE Phosphate detergent) and, if required by the specific test method, sodium
perborate (1 g/L).[7][8]

Washing Cycle: Place the composite specimen, the wash solution, and the specified
number of stainless steel balls (to provide mechanical action) into a stainless steel
container.[9]

Agitation: The container is sealed and agitated in the Launder-Ometer at a specified
temperature (e.g., 60°C) for a set duration (e.g., 30 minutes).[7]

Rinsing and Drying: After the cycle, the specimen is removed, rinsed thoroughly with hot
and then cold water, and dried in air at a temperature not exceeding 60°C.[8]

Assessment: The multifibre fabric is separated from the dyed specimen. The change in
color of the dyed specimen is assessed against the original fabric using the grey scale for
color change. The staining on each fiber of the multifibre strip is assessed using the grey
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scale for staining. All assessments are performed under standardized lighting conditions.

[7]

Color Fastness to Artificial Light (ISO 105-B02)

This protocol determines the resistance of the dye to the fading action of an artificial light
source that simulates natural daylight.[10][11][12]

» Objective: To determine the effect of artificial light on the color of the dyed textile.

e Apparatus: Xenon arc lamp fading apparatus, blue wool references (Scale 1-8), sample
mounting cards, assessment mask, grey scale for color change.[11][13]

e Procedure:

(¢]

Sample Mounting: A specimen of the dyed fabric is mounted on a card, partially covered to
leave an unexposed area for comparison.

o Reference Mounting: A set of blue wool lightfastness references (numerically graded 1 to
8, with 8 being the most resistant) are mounted in the same manner.[14]

o Exposure: The mounted specimen and blue wool references are placed in the xenon arc
apparatus and exposed simultaneously to the light under controlled conditions of
temperature and humidity.[13]

o Assessment: The exposure is continued until a specified color change is observed on the
specimen, corresponding to a certain rating on the grey scale. The light fastness rating of
the specimen is determined by comparing which of the blue wool references shows a
similar degree of fading.[10][12]

Color Fastness to Dry Heat /| Sublimation (ISO 105-P01)

This test evaluates the resistance of the dye to migrating or vaporizing from the fabric when
subjected to dry heat, a process relevant to ironing and heat-setting.[15][16][17]

o Objective: To determine the resistance of the color to dry heat and assess staining on an
adjacent undyed fabric.
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o Apparatus: Heat pressing or sublimation fastness tester with precisely controlled
temperature plates, undyed polyester fabric, grey scales.[15][18]

e Procedure:

o Specimen Preparation: A specimen of the dyed fabric is placed in contact with an undyed
piece of polyester fabric.

o Heating: The composite specimen is placed between the two heating plates of the
apparatus, which are maintained at a specified temperature (e.g., 150°C, 180°C, or
210°C).[15]

o Pressing: A specified pressure is applied for a set duration (e.g., 30 seconds).[15]

o Cooling and Conditioning: The specimen is removed and conditioned in a standard
atmosphere.

o Assessment: The change in color of the original dyed specimen is evaluated using the
grey scale for color change. The degree of staining on the adjacent undyed polyester
fabric is evaluated using the grey scale for staining.[15][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.youtube.com/watch?v=x8KmwpMsUlw
https://www.youtube.com/watch?v=aIL9NeG46u4
https://www.youtube.com/watch?v=VugnKhvKXV0
https://www.ri.se/en/expertise-areas/services/colour-fastness-to-artificial-light-according-to-ss-en-iso-105-b02
https://www.wewontech.com/testing-standards/190125061.pdf
https://fyitester.com/5-testing-methods-for-color-fastness-to-light/
https://darongtester.com/test-procedure-of-iso-105-b02/
https://darongtester.com/test-procedure-of-iso-105-b02/
https://cdn.standards.iteh.ai/samples/65209/0bc1a7c15ae44dbb87d04293639a39c4/ISO-105-B02-2014.pdf
https://textilelearner.net/various-color-fastness-methods/
https://www.intertekinform.com/preview/608724834888.pdf?sku=867974_saig_nsai_nsai_2064179
https://cdn.standards.iteh.ai/samples/3871/e79da4ddce544e7a8da83e434a016e3e/ISO-105-P01-1993.pdf
https://cdn.prod.website-files.com/67237ef2ddc0e901f338fe2c/67c7596eec7788d304eca3a7_96152391537.pdf
https://www.benchchem.com/product/b1173335#physical-and-chemical-properties-of-c-i-disperse-blue-54
https://www.benchchem.com/product/b1173335#physical-and-chemical-properties-of-c-i-disperse-blue-54
https://www.benchchem.com/product/b1173335#physical-and-chemical-properties-of-c-i-disperse-blue-54
https://www.benchchem.com/product/b1173335#physical-and-chemical-properties-of-c-i-disperse-blue-54
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1173335?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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